Cas no 62073-62-5 (1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]-)
62073-62-5 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]-
CAS No:62073-62-5
MF:C12H15NO7S
MW:317.315002679825
CID:459000
PubChem ID:71390227
Update Time:2025-04-19
1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]-
- 4-(3-methoxypropylsulfamoyl)phthalic acid
- DTXSID80812148
- 4-[(3-METHOXYPROPYL)SULFAMOYL]BENZENE-1,2-DICARBOXYLIC ACID
- 62073-62-5
-
- Inchi: 1S/C12H15NO7S/c1-20-6-2-5-13-21(18,19)8-3-4-9(11(14)15)10(7-8)12(16)17/h3-4,7,13H,2,5-6H2,1H3,(H,14,15)(H,16,17)
- InChI Key: DGOLMXORBKWBEK-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=C(C(=O)O)C=1)(NCCCOC)(=O)=O
Computed Properties
- Exact Mass: 317.05695
- Monoisotopic Mass: 317.05692299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 130
1,2-Benzenedicarboxylic acid, 4-[[(3-methoxypropyl)amino]sulfonyl]- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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